Cas no 61520-27-2 (6beta-6-Hydroxyfuranoeremophil-9-en-1-one)

• Product Name: 6beta-6-Hydroxyfuranoeremophil-9-en-1-one
• CAS No: 61520-27-2
• Molecular Formula: C₁₅H₁₈O₃
• Molecular Weight: 246.302
• CID: 2002411
• PubChem ID: 102090507

6beta-6-Hydroxyfuranoeremophil-9-en-1-one Properties

Names and Identifiers

• 6beta-hydroxy-furanoeremophil-9-en-1-one
• (4S)-4a,5,6,7-Tetrahydro-4β-hydroxy-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-8(4H)-one
• 6beta-6-Hydroxyfuranoeremophil-9-en-1-one
• 61520-27-2
• Naphtho[2,3-b]furan-8(4H)-one, 4a,5,6,7-tetrahydro-4-hydroxy-3,4a,5-trimethyl-, [4S-(4alpha,4aalpha,5alpha)]-
• DTXSID301115782
• Naphtho[2,3-b]furan-8(4H)-one, 4a,5,6,7-tetrahydro-4-hydroxy-3,4a,5-trimethyl-, [4S-(4I+/-,4aI+/-,5I+/-)]-

• InChIKey： GUQVBZWOPXBZGA-TZTCFGBESA-N
• Inchi： InChI=1S/C15H18O3/c1-8-7-18-12-6-10-11(16)5-4-9(2)15(10,3)14(17)13(8)12/h6-7,9,14,17H,4-5H2,1-3H3/t9-,14+,15+/m0/s1
• SMILES： CC1CCC(=O)C2=CC3=C(C(C12C)O)C(=CO3)C

Computed Properties

• Exact Mass: 246.125594432g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 246.125594432g/mol
• Heavy Atom Count: 18
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids